4-Iodo-6-methoxypyrimidine

• IUPAC Name: 4-iodo-6-methoxypyrimidine
• InChI: InChI=1S/C5H5IN2O/c1-9-5-2-4(6)7-3-8-5/h2-3H,1H3
• InChI Key: QDBUDQCGLQIPKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=N1)I
• Molecular Formula: C5H5IN2O
• DSSTOX Substance ID: DTXSID00427793
• Molecular Weight: 236.01 g/mol
• CAS RN: 161489-05-0

Description

4-Iodo-6-methoxypyrimidine is a chemical compound with the empirical formula C5H5IN2O. It has a molecular weight of 236.01. The compound is solid in form.

Molecular Structure Analysis

The SMILES string for 4-Iodo-6-methoxypyrimidine is IC1=NC=NC(OC)=C1. The InChI is 1S/C5H5IN2O/c1-9-5-2-4(6)7-3-8-5/h2-3H,1H3. These strings provide a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

4-Iodo-6-methoxypyrimidine is a solid compound. Its molecular weight is 236.01, and its empirical formula is C5H5IN2O.

Scientific Research Applications

Synthesis and Structural Analysis

• Pyrimidine Reactions and Structural Derivation : Pyrimidine derivatives, including methoxypyrimidines, are synthesized and structurally analyzed through various chemical reactions, including quaternization and alkaline degradation. This research area focuses on understanding the chemical behavior and properties of such compounds (Brown & Teitei, 1965).

• Innovative Synthesis for Industrial Application : The synthesis of compounds like 2-amino-4-methoxypyrimidine, closely related to 4-iodo-6-methoxypyrimidine, is being innovated for better suitability in industrial production. Such studies aim to improve cost-effectiveness, process simplicity, and yield (Ju Xiu-lian, 2009).

Chemical and Physical Properties

• Solubility and Thermodynamics : Research into the solubility of related compounds like 2-amino-4-chloro-6-methoxypyrimidine in various organic solvents provides insight into their chemical thermodynamics, crucial for applications in different scientific fields (Ganbing Yao, Zhanxiang Xia, & Zhihui Li, 2017).

• Spectral Analysis and Computational Studies : Studies on compounds like 2-amino-4-chloro-6-methoxypyrimidine using spectroscopic techniques and computational methods offer insights into their molecular structures, vibrational frequencies, and electronic properties, which are essential for various scientific applications (Z. Cinar et al., 2013).

Chemical Reactions and Derivatives

• Synthesis of Derivatives with Potential Biological Activity : The synthesis of various derivatives, such as furochromone pyrimidine derivatives, demonstrates the potential for creating compounds with significant biological activities. Such research can lead to the development of new therapeutic agents (A. Abu‐Hashem & M. Youssef, 2011).

• Chemiluminescence Detection in Analytical Chemistry : The use of derivatized fluoropyrimidine compounds, including methoxypyrimidine derivatives, in high-performance liquid chromatography with chemiluminescence detection showcases their utility in analytical chemistry for sensitive detection methods (S. Yoshida et al., 1990).

Corrosion Inhibition and Material Science

• Corrosion Inhibition in Material Science : Studies on spiropyrimidinethiones, including methoxypyrimidine derivatives, have shown their effectiveness as corrosion inhibitors for materials like steel, highlighting their potential application in material science and engineering (M. Yadav et al., 2015).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Dam. 1. The hazard statements include H302 - H318, and the precautionary statements include P280 - P305 + P351 + P338.

Future Directions

While specific future directions for 4-Iodo-6-methoxypyrimidine are not available in the retrieved data, pyrimidine derivatives are of interest in various fields of research, including pharmaceuticals. Further studies could explore the potential applications of 4-Iodo-6-methoxypyrimidine in these areas.